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Compound of Interest

Bis(6-methylheptyl) Phthalate-
3,4,5,6-d4

Cat. No.: B1449464

Compound Name:

An In-depth Technical Guide on the Safety of Bis(6-methylheptyl) Phthalate-3,4,5,6-d4

This technical guide provides a comprehensive overview of the safety data available for Bis(6-
methylheptyl) Phthalate-3,4,5,6-d4. The information presented is primarily based on studies
of its non-deuterated analogue, Diisooctyl phthalate (DIOP), as specific toxicological data for
the deuterated compound is limited. The toxicological properties of deuterated compounds are
generally considered to be comparable to their non-deuterated counterparts.

Chemical and Physical Properties

Bis(6-methylheptyl) Phthalate-3,4,5,6-d4 is a deuterated form of Diisooctyl phthalate (DIOP),
a high molecular weight phthalate ester. DIOP is a colorless, viscous liquid with a mild odor. It
Is primarily used as a plasticizer to increase the flexibility of various plastic products.

Table 1: Physical and Chemical Properties of Diisooctyl Phthalate (DIOP)
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Property Value Reference
Molecular Formula C24H3804
Molecular Weight 390.56 g/mol
CAS Number 27554-26-3
Appearance Colorless viscous liquid
Boiling Point 370 °C
Melting Point -45 °C
Flash Point 227 °C (closed cup)
Auto-ignition Temperature 393 °C
Relative Density 0.99 (water = 1)
Vapor Density 13.5 (air=1)
Vapor Pressure Negligible at 20 °C
Water Solubility Insoluble
Toxicological Data
The toxicological profile of DIOP suggests low acute toxicity.
Table 2: Acute Toxicity of Diisooctyl Phthalate (DIOP)
Route of .
Exposure Species Test Result Reference
Oral Rat LD50 >22,000 mg/kg
Oral Mouse LD50 2,769 mg/kg
Dermal Rabbit LD50 >3,160 mg/kg

Irritation and Sensitization
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 Skin Irritation: DIOP is generally considered to be a minimal to mild skin irritant. However,
one study reported severe dermal irritation at high doses in rabbits.

o Eye Irritation: There is inadequate evidence to definitively classify DIOP as a primary ocular
irritant.

e Sensitization: There is insufficient data to determine if DIOP is a skin sensitizer.

Chronic Toxicity

Information on the chronic toxicity of DIOP is limited. Studies have been inadequate to
determine its potential as a carcinogen, reproductive toxicant, or developmental toxicant.
Phthalate esters, as a class, are recognized as endocrine disruptors and can cause a range of
developmental malformations in animal studies, often referred to as 'phthalate syndrome'.

Experimental Protocols

Detailed experimental protocols for the toxicological studies of DIOP are not extensively
available in the public domain. The following descriptions are based on the summaries of the
conducted tests.

Acute Oral and Dermal Toxicity (LD50)

The acute oral and dermal toxicity of DIOP was likely determined using standard OECD
(Organisation for Economic Co-operation and Development) or similar guidelines. These
protocols typically involve the administration of the substance to animals (e.g., rats, mice,
rabbits) at various dose levels to determine the lethal dose for 50% of the test population
(LD50). The animals are observed for a set period for signs of toxicity and mortality.

Skin Irritation

Skin irritation studies, such as those conducted on rabbits, generally involve the application of
the test substance to a small patch of shaved skin. The site is then observed for signs of
irritation, such as erythema (redness) and edema (swelling), over a specified period.

Signaling Pathways in Phthalate Toxicity
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Phthalates are known to exert their toxic effects through various molecular signaling pathways.
While specific pathways for Bis(6-methylheptyl) Phthalate-3,4,5,6-d4 have not been
elucidated, the general mechanisms for phthalate toxicity involve interactions with nuclear
receptors and the induction of oxidative stress and inflammation.

Caption: Overview of signaling pathways potentially modulated by phthalate exposure.

Hazard Identification and Handling

Table 3: Hazard Identification

Hazard Description

Physical Hazards Combustible liquid.

May be harmful if swallowed, inhaled, or

absorbed through the skin. May cause mild skin
Health Hazards and eye irritation. Long-term exposure effects

are not fully known, but phthalates as a class

are associated with endocrine disruption.

Environmental Hazards Harmful to aquatic life with long lasting effects.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

» Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water.

» Eye Contact: Rinse cautiously

 To cite this document: BenchChem. [Bis(6-methylheptyl) Phthalate-3,4,5,6-d4 safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1449464+#bis-6-methylheptyl-phthalate-3-4-5-6-d4-
safety-data-sheet]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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